Cas no 70959-59-0 (6-Chloro-[3,4']bipyridinyl-5-carboxylic acid)

• Product name: 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid
• CAS No: 70959-59-0
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4801887

6-Chloro-[3,4']bipyridinyl-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-[3,4']bipyridinyl-5-carboxylic acid
• 2-Chloro-5-(pyridin-4-yl)nicotinic acid
• 2-Chloro-5-(pyridin-4-yl)nicotinic acid, AldrichCPR
• 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid

• Inchi： 1S/C11H7ClN2O2/c12-10-9(11(15)16)5-8(6-14-10)7-1-3-13-4-2-7/h1-6H,(H,15,16)
• InChI Key： KRFJEBFJNBHTRX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1

Additional information on 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid

6-Chloro-[3,4']bipyridinyl-5-carboxylic acid (CAS No. 70959-59-0): A Versatile Building Block in Modern Chemistry

In the realm of heterocyclic chemistry, 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid (CAS No. 70959-59-0) stands out as a crucial intermediate with remarkable versatility. This bipyridine derivative has gained significant attention in pharmaceutical research, material science, and agrochemical development due to its unique structural features and reactivity. The compound's molecular architecture, featuring two nitrogen-containing rings and a carboxylic acid functionality, makes it particularly valuable for designing novel molecules with tailored properties.

The growing interest in 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid applications reflects broader trends in chemical research, where scientists increasingly seek multifunctional building blocks for drug discovery and material innovation. Recent studies highlight its potential in developing kinase inhibitors, a hot topic in cancer research, as well as its role in creating advanced materials for organic electronics. The compound's chloro-substituted bipyridine core offers excellent opportunities for further functionalization through cross-coupling reactions, making it a favorite among synthetic chemists.

From a synthetic perspective, 70959-59-0 chemical properties demonstrate excellent stability under various conditions while maintaining sufficient reactivity for diverse transformations. The carboxylic acid group enables straightforward derivatization into esters, amides, or other functional groups, while the chloro substituent serves as an excellent leaving group for nucleophilic substitution or metal-catalyzed coupling reactions. This dual functionality explains why 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid synthesis methods have become a subject of numerous optimization studies in recent literature.

The pharmaceutical industry has shown particular interest in this compound, as evidenced by its inclusion in several patent applications related to small molecule therapeutics. Researchers are exploring its potential in addressing current medical challenges, including antimicrobial resistance and targeted cancer therapies. The bipyridine scaffold is known to interact with various biological targets, and the additional functional groups in this derivative allow for fine-tuning of pharmacological properties.

In material science, the 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid structure contributes to the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials have gained attention for applications in gas storage, catalysis, and sensing technologies. The compound's ability to act as both a hydrogen bond donor (through the carboxylic acid) and acceptor (via the pyridine nitrogens) makes it particularly valuable for designing supramolecular architectures.

Environmental considerations surrounding 70959-59-0 compound usage have also become a research focus, aligning with the chemical industry's growing emphasis on green chemistry principles. Recent studies investigate its biodegradation pathways and potential for recovery and recycling in synthetic processes. This aligns with current market demands for sustainable chemical solutions and circular economy approaches in fine chemical production.

The analytical characterization of 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the high purity required for pharmaceutical applications and help researchers understand its behavior in different environments. Quality control specifications for this compound have become increasingly stringent as its applications expand into more sensitive areas.

Market trends indicate steady growth in demand for bipyridine derivatives, with 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid occupying a niche but important position. Specialty chemical suppliers have responded by offering the compound in various quantities and purity grades to serve both research-scale and potential industrial-scale applications. Pricing and availability fluctuate based on raw material costs and synthesis route optimizations.

From a regulatory perspective, proper handling of 70959-59-0 chemical follows standard laboratory safety protocols. While not classified as highly hazardous, appropriate personal protective equipment and ventilation are recommended when working with this compound, especially in powder form. Safety data sheets provide comprehensive information about its handling, storage, and disposal requirements.

Future research directions for 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid derivatives may explore their potential in emerging fields such as chemical biology and nanotechnology. The compound's modular structure makes it an attractive candidate for developing probe molecules or functional components in nanoscale devices. As synthetic methodologies continue to advance, we can expect to see novel applications of this versatile building block in cutting-edge technologies.

The intellectual property landscape surrounding bipyridine carboxylic acid compounds has become increasingly active, with several recent patents disclosing novel synthetic routes and applications. This reflects the compound's commercial potential and the competitive nature of research in this area. Companies and academic institutions are investing in developing proprietary technologies based on this chemical scaffold.

In conclusion, 6-Chloro-[3,4']bipyridinyl-5-carboxylic acid (CAS No. 70959-59-0) represents an important tool in modern chemical research and development. Its unique combination of structural features, synthetic versatility, and potential applications across multiple industries ensure its continued relevance in scientific advancement. As research uncovers new possibilities for this compound, its role in addressing current and future technological challenges is likely to expand significantly.